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Compound Name: Solochrome Black

Cat. No.: B1671050 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Solochrome Black T, also known as Eriochrome Black T (EBT), is an azo dye widely utilized

as a complexometric indicator, particularly in the determination of water hardness. Its

application in various analytical and research fields necessitates a thorough understanding of

its spectrophotometric properties. This technical guide provides an in-depth overview of the

molar absorptivity of Solochrome Black T in ethanol. While a definitive molar absorptivity

value in absolute ethanol is not consistently reported in the literature, this guide outlines the

key spectral characteristics and presents a detailed experimental protocol for its determination.

Spectrophotometric Properties of Solochrome Black
T in Ethanolic Solutions
The molar absorptivity of a compound is a measure of how strongly it absorbs light at a

particular wavelength. It is an intrinsic property of the substance in a given solvent. The UV-

Visible absorption spectrum of Solochrome Black T in ethanolic solutions is characterized by

a maximum absorption wavelength (λmax) in the visible range.

Based on available data, the spectrophotometric properties of Solochrome Black T in ethanol-

containing solutions are summarized below. It is important to note that the solvent composition

can influence the λmax.
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Parameter Value Solvent Citation

Maximum Wavelength

(λmax)
567 nm

Aqueous solution of

96% ethanol
[1]

Maximum Wavelength

(λmax)
566 nm Not specified [2]

Spectral Profile

Exhibits

concentration-

dependent spectral

changes

Aqueous solution with

10% Ethanol
[3]

Note: The concentration-dependent spectral changes suggest that Solochrome Black T may

form different molecular species at higher concentrations, which can affect the linearity of the

Beer-Lambert law.[3]

Experimental Protocol for Determination of Molar
Absorptivity
The molar absorptivity (ε) of Solochrome Black T in ethanol can be determined experimentally

using the Beer-Lambert law:

A = εbc

Where:

A is the absorbance (unitless)

ε is the molar absorptivity (L·mol⁻¹·cm⁻¹)

b is the path length of the cuvette (typically 1 cm)

c is the concentration of the solution (mol·L⁻¹)

Materials and Equipment
Solochrome Black T (analytical grade)
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Ethanol (spectroscopic grade, 95% or absolute)

Volumetric flasks (various sizes, e.g., 10 mL, 25 mL, 50 mL, 100 mL)

Pipettes (graduated and volumetric)

Analytical balance

UV-Visible spectrophotometer

Quartz or glass cuvettes (1 cm path length)

Methodology
Preparation of a Stock Solution:

Accurately weigh a precise amount of Solochrome Black T powder using an analytical

balance.

Dissolve the powder in a known volume of ethanol in a volumetric flask to prepare a stock

solution of a specific molar concentration. For example, a 100 µM stock solution can be

prepared.

Preparation of Standard Solutions:

Perform serial dilutions of the stock solution to prepare a series of standard solutions with

decreasing concentrations (e.g., 80 µM, 60 µM, 40 µM, 20 µM, 10 µM).

Use volumetric flasks and pipettes to ensure accuracy in dilutions.

Determination of Maximum Wavelength (λmax):

Use one of the standard solutions (e.g., 40 µM) to scan the absorbance across the visible

spectrum (e.g., 400-700 nm) using the spectrophotometer.

The wavelength at which the highest absorbance is recorded is the λmax.

Measurement of Absorbance:
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Set the spectrophotometer to the determined λmax.

Use ethanol as a blank to calibrate the spectrophotometer to zero absorbance.

Measure the absorbance of each standard solution, starting from the least concentrated to

the most concentrated.

Ensure to rinse the cuvette with the next solution to be measured.

Data Analysis and Calculation of Molar Absorptivity:

Plot a calibration curve of absorbance (A) on the y-axis versus concentration (c) on the x-

axis.

The resulting plot should be a straight line passing through the origin, in accordance with

the Beer-Lambert law.

Determine the slope of the line, which is equal to εb (molar absorptivity multiplied by the

path length).

Since the path length (b) is typically 1 cm, the slope of the line is equal to the molar

absorptivity (ε).

Visual Representations
Experimental Workflow
The following diagram illustrates the workflow for the experimental determination of the molar

absorptivity of Solochrome Black T in ethanol.
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Experimental Workflow for Molar Absorptivity Determination

Prepare Stock Solution of Solochrome Black T in Ethanol

Perform Serial Dilutions to Obtain Standard Solutions

Determine λmax using a Standard Solution

Measure Absorbance of Each Standard at λmax

Plot Absorbance vs. Concentration

Calculate Molar Absorptivity from the Slope of the Calibration Curve

Click to download full resolution via product page

Caption: Workflow for determining the molar absorptivity of Solochrome Black T.

Beer-Lambert Law Relationship
The logical relationship defined by the Beer-Lambert Law is visualized below.
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Beer-Lambert Law Relationship

Absorbance (A)

Molar Absorptivity (ε)

proportional to

Path Length (b)

proportional to

Concentration (c)

proportional to

Click to download full resolution via product page

Caption: Relationship of variables in the Beer-Lambert Law.

Conclusion
This technical guide has provided an overview of the molar absorptivity of Solochrome Black
T in ethanol. While a specific value is not readily available in the literature, a detailed and

robust experimental protocol for its determination has been presented. Researchers and

scientists can utilize this methodology to accurately determine the molar absorptivity in their

specific experimental conditions, which is crucial for quantitative spectrophotometric analysis

and other applications in drug development and scientific research. The provided workflows

and diagrams serve as a clear and concise reference for these procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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[https://www.benchchem.com/product/b1671050#molar-absorptivity-of-solochrome-black-in-
ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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